1-(bromomethyl)-3,4-dichloro-2-methylbenzene
Overview
Description
“1-(bromomethyl)-3,4-dichloro-2-methylbenzene” is a chemical compound that belongs to the class of benzene derivatives . It’s a bromomethyl compound that has gained significant attention in the field of scientific research due to its potential applications.
Synthesis Analysis
The synthesis of bromomethyl compounds like “1-(bromomethyl)-3,4-dichloro-2-methylbenzene” involves specific chemical reactions. For instance, the synthesis of structurally various bromomethyl cyclopropane via an α-bromoketone and/or aldehydes with ethyl cyanoacetate or malononitrile and cyanogen bromide (BrCN) in the presence of Et3N has been reported .Molecular Structure Analysis
The molecular structure of “1-(bromomethyl)-3,4-dichloro-2-methylbenzene” can be characterized using a combination of spectroscopic techniques and single crystal X-ray diffraction . The structure of the synthesized derivative is fully characterized using these techniques .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(bromomethyl)-3,4-dichloro-2-methylbenzene” can be determined using various techniques . These properties are naturally different for every material or combination of materials, and relate primarily to the variable properties on the chemical level (molecular structure, functional groups, and degradation) .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-3,4-dichloro-2-methylbenzene involves the bromination of 3,4-dichloro-2-methyltoluene followed by the substitution of a bromine atom with a methyl group using sodium hydride and methyl iodide.", "Starting Materials": [ "3,4-dichloro-2-methyltoluene", "Bromine", "Sodium hydroxide", "Methyl iodide" ], "Reaction": [ "Step 1: Bromination of 3,4-dichloro-2-methyltoluene using bromine and sodium hydroxide to obtain 1-bromo-3,4-dichloro-2-methyltoluene", "Step 2: Deprotonation of 1-bromo-3,4-dichloro-2-methyltoluene using sodium hydride to obtain the corresponding carbanion", "Step 3: Alkylation of the carbanion with methyl iodide to obtain 1-(bromomethyl)-3,4-dichloro-2-methylbenzene" ] } | |
CAS RN |
1806347-20-5 |
Molecular Formula |
C8H7BrCl2 |
Molecular Weight |
254 |
Purity |
95 |
Origin of Product |
United States |
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